Cas no 1227578-30-4 (2-(6-bromo-2-chloropyridin-3-yl)acetic acid)

• Product Name: 2-(6-bromo-2-chloropyridin-3-yl)acetic acid
• CAS No: 1227578-30-4
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• CID: 6834631
• PubChem ID: 129948745
• Update Time: 2025-03-28

2-(6-bromo-2-chloropyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromo-2-chloropyridin-3-yl)aceticacid
• 1227578-30-4
• AT21655
• 2-(6-bromo-2-chloropyridin-3-yl)acetic acid

• Inchi： 1S/C7H5BrClNO2/c8-5-2-1-4(3-6(11)12)7(9)10-5/h1-2H,3H2,(H,11,12)
• InChI Key： FRKMFNLAGILDSH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=N1)Cl)CC(=O)O

Computed Properties

• Exact Mass: 248.91922Da
• Monoisotopic Mass: 248.91922Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų